Cas no 51650-25-0 (Isoquinoline, 3-methyl-1-(4-methylphenyl)-)

• Product name: Isoquinoline, 3-methyl-1-(4-methylphenyl)-
• CAS No: 51650-25-0
• MF: C₁₇H₁₅N
• MW: 233.307704210281
• CID: 1576560

Isoquinoline, 3-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-methyl-1-(4-methylphenyl)-

• Inchi： 1S/C17H15N/c1-12-7-9-14(10-8-12)17-16-6-4-3-5-15(16)11-13(2)18-17/h3-11H,1-2H3
• InChI Key： DJOOETRDBMKLPM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)C2=C(C=CC=C2)C=C(C)N=1

Computed Properties

• Exact Mass: 233.12055

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Melting Point: 81-82 °C(Solv: hexane (110-54-3))
• Boiling Point: 357.5±11.0 °C(Predicted)
• PSA: 12.89
• pka: 5.30±0.50(Predicted)